Cas no 1485657-88-2 (2-(2,5-dichlorophenyl)methylpyrrolidine)

• Product Name: 2-(2,5-dichlorophenyl)methylpyrrolidine
• CAS No: 1485657-88-2
• MF: C₁₁H₁₃Cl₂N
• MW: 230.133620977402
• CID: 6483831
• PubChem ID: 65318365
• Update Time: 2025-05-23

2-(2,5-dichlorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dichlorophenyl)methylpyrrolidine
• 2-[(2,5-dichlorophenyl)methyl]pyrrolidine
• AKOS014653399
• EN300-1985498
• 1485657-88-2

• Inchi： 1S/C11H13Cl2N/c12-9-3-4-11(13)8(6-9)7-10-2-1-5-14-10/h3-4,6,10,14H,1-2,5,7H2
• InChI Key： PLUYOFKBAOVTHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC1CCCN1)Cl

Computed Properties

• Exact Mass: 229.0425048g/mol
• Monoisotopic Mass: 229.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2,5-dichlorophenyl)methylpyrrolidine

2-(2,5-Dichlorophenyl)methylpyrrolidine: A Comprehensive Overview

2-(2,5-Dichlorophenyl)methylpyrrolidine (CAS No. 1485657-88-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a dichlorophenyl group, making it a valuable building block in various chemical reactions and applications.

The pyrrolidine core of this compound is a five-membered nitrogen-containing ring, which contributes to its stability and reactivity. The dichlorophenyl substituent introduces electronic and steric effects that enhance its versatility in chemical transformations. Recent studies have highlighted the potential of 2-(2,5-dichlorophenyl)methylpyrrolidine in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of complex molecules with potential therapeutic properties. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with enhanced bioavailability and selectivity.

In addition to its role in pharmacology, 2-(2,5-dichlorophenyl)methylpyrrolidine has also found applications in catalytic processes. Its nitrogen-containing ring can act as a coordinating site for metal catalysts, facilitating various transformations such as cross-coupling reactions and enantioselective syntheses. This property has made it an invaluable tool in the development of sustainable chemical processes.

The synthesis of 2-(2,5-dichlorophenyl)methylpyrrolidine involves a multi-step process that typically begins with the preparation of the dichlorophenyl derivative followed by cyclization to form the pyrrolidine ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From an environmental perspective, the use of 2-(2,5-dichlorophenyl)methylpyrrolidine in green chemistry applications has been explored extensively. Its ability to participate in atom-economical reactions aligns with the principles of sustainable development, making it a preferred choice for eco-friendly chemical processes.

In conclusion, 2-(2,5-dichlorophenyl)methylpyrrolidine (CAS No. 1485657-88-2) stands out as a critical compound in modern chemistry due to its structural versatility and wide-ranging applications. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and industrial endeavors.